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Compound of Interest

Compound Name: 4-(2-Furyl)-2-pyrimidinethiol

CAS No.: 190579-95-4

Cat. No.: B068290

Get Quote

Executive Summary & Core Directive
Immediate Action Required: 4-(2-Furyl)-2-pyrimidinethiol (CAS: 57495-58-0) presents a dual-

hazard profile: high olfactory potency (stench) and heterocyclic reactivity.[1] Improper disposal

not only risks regulatory non-compliance but can render an entire laboratory facility

uninhabitable due to mercaptan-like odor release.

The Golden Rule: Do not treat this compound as general organic waste. It requires a

segregated "High Odor" waste stream. Benchtop chemical destruction is reserved only for trace

residues on glassware, not for bulk disposal.

Chemical Profile & Hazard Assessment
Understanding the molecular behavior is the first step to a self-validating safety protocol.
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Property Specification Operational Implication

Functional Group 1 Pyrimidine-2-thiol

Source of intense "rotten

cabbage" odor.[1] Low odor

threshold (ppb range).

Capable of oxidizing to

disulfides.

Functional Group 2 Furan Ring

Acid-sensitive and potentially

peroxide-forming (though

stabilized by the aromatic

system).[1] Avoid strong acidic

waste streams to prevent

polymerization/ring-opening.

Physical State Yellow crystalline solid
Dust generation is a primary

contamination vector.[1]

Reactivity Nucleophilic (Thiol)

Incompatible with strong

oxidizers (e.g., concentrated

Nitric Acid) in bulk—risk of

violent exotherm.[1]

Pre-Disposal Stabilization: The "Self-Validating"
System
A self-validating system means the protocol fails safely. If you smell the compound, the

containment has failed.

A. The "Double-Barrier" Containment Protocol
Polyethylene (standard trash bags) is permeable to thiols over time. You must use a barrier

material.[2]

Primary Container: Glass or HDPE jar with a Teflon-lined screw cap. Tape the cap with

electrical tape or Parafilm.
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Secondary Containment: Place the primary container inside a heavy-duty, aluminized Mylar

bag (heat-sealed) or a secondary sealable pail with activated carbon sachets.

B. Vacuum Line Protection (The Bleach Trap)
If removing solvent via rotary evaporation:

Risk: Thiol vapors will bypass the cold trap and exhaust into the pump oil or fume hood,

contaminating the pump.

Solution: Install a Bleach Scrubber between the pump and the cold trap.

Mechanism:[2][3][4][5] 10% Sodium Hypochlorite solution oxidizes the thiol to a sulfonate

(odorless) before it hits the pump.

Operational Disposal Protocols
Scenario A: Bulk Disposal (Solid or Liquid > 100 mg)
Do not oxidize bulk material on the bench. The reaction with bleach is exothermic and can

degrade the furan ring violently.

Segregation: Label a specific waste container: "HIGH ODOR - ORGANIC SULFUR WASTE."

Solvent Choice: If dissolving solid for disposal, use Toluene or Xylenes. Avoid chlorinated

solvents if possible to simplify incineration.

Labeling: clearly mark the container with the specific chemical name. "Organic Waste" is

insufficient.

Logistics: Contact your waste hauler immediately. Do not let thiol waste accumulate for >30

days.

Scenario B: Trace Residue & Glassware
Decontamination
For glassware, spatulas, and septa, chemical quenching is required before washing.

The Quenching Solution:
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Composition: 10% Sodium Hypochlorite (Bleach) + 1% Sodium Hydroxide (optional, to

maintain pH >10).

Protocol:

Soak: Submerge glassware fully in the bath inside a fume hood.

Duration: Soak for a minimum of 2 hours (overnight is preferred).

Mechanism:

Note: The furan ring may also oxidize/open, but in dilute conditions, this is safe.[1]

Rinse: Rinse with water, then Acetone. The rinse water can go down the drain only if local

regulations permit treated sulfonate discharge (check local codes). Otherwise, collect as

aqueous waste.

Visual Workflow: Disposal Decision Matrix
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Caption: Decision matrix for segregating bulk high-odor waste versus chemically treating trace

residues.

Waste Stream Classification (Regulatory
Compliance)
Proper coding ensures the incinerator facility handles the material correctly.
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Jurisdiction Code Description Reasoning

US EPA (RCRA) D001 / D003 Ignitable / Reactive

While not P-listed, the

furan moiety and

sulfur content often

classify it as

characteristic waste.

[1] D003 (Reactive) is

often applied to

sulfides/thiols due to

potential H₂S

generation if acidified.

EU (EWC) 16 05 06*

Lab chemicals

consisting of

dangerous

substances

Standard classification

for hazardous

laboratory organic

chemicals.[1]

DOT (Transport) UN 2811
Toxic Solid, Organic,

N.O.S.[1]

Shipping name must

include "(4-(2-Furyl)-2-

pyrimidinethiol)".[1]

Emergency Contingencies
Spill Response (< 10g):

Evacuate: Clear the immediate area. The smell will cause panic.

PPE: Don double nitrile gloves and a respirator with Organic Vapor/Acid Gas cartridges.

Neutralize: Cover the spill with a slurry of Bleach (NaOCl) and Calcium Carbonate

(absorbent).

Warning: This will generate heat.

Collect: Scoop the slurry into a jar, seal, and label as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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